4-(7-Methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine
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Overview
Description
4-(7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine is an organonitrogen heterocyclic compound, an organic heterobicyclic compound and an organosulfur heterocyclic compound.
Scientific Research Applications
Synthesis and Chemical Properties
- A method was developed for synthesizing 4-amino-substituted 7-benzyl-2-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidines, demonstrating the compound's utility in complex heterocyclic syntheses (Kuznetsov, Nam, & Chapyshev, 2007).
- New heterocyclic systems were synthesized starting from a related compound, showing its potential as a versatile precursor in creating novel molecular structures (Sirakanyan, Kartsev, Hakobyan, & Hovakimyan, 2018).
Biomedical Research
- 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives have been identified as inhibitors of tumor necrosis factor alpha and nitric oxide, underlining their potential in medical research and therapeutic applications (Lei, Wang, Xiong, & Lan, 2017).
Pharmacophore Development
- The compound's structure has been explored as a pharmacophore for PI3K and PIKKs inhibition, highlighting its relevance in drug discovery, particularly for kinase inhibition (Hobbs et al., 2019).
Molecular Characterization and Crystallography
- X-ray characterization of a similar compound provides insights into its molecular structure, which can be crucial for understanding its interactions in various chemical and biological processes (Ziaulla, Banu, Panchamukhi, Khazi, & Begum, 2012).
properties
CAS RN |
314260-77-0 |
---|---|
Molecular Formula |
C15H19N3OS |
Molecular Weight |
289.4g/mol |
IUPAC Name |
4-(7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine |
InChI |
InChI=1S/C15H19N3OS/c1-10-2-3-11-12(8-10)20-15-13(11)14(16-9-17-15)18-4-6-19-7-5-18/h9-10H,2-8H2,1H3 |
InChI Key |
WYUXRKUQROPDTO-UHFFFAOYSA-N |
SMILES |
CC1CCC2=C(C1)SC3=NC=NC(=C23)N4CCOCC4 |
Canonical SMILES |
CC1CCC2=C(C1)SC3=NC=NC(=C23)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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